Cas no 2227674-52-2 (rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227674-52-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6046258
• PubChem ID: 165714476
• Update Time: 2025-10-23

rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227674-52-2
• EN300-1808277

• Inchi： 1S/C11H16N2O2/c1-6-7(5-12-13(6)4)8-9(10(14)15)11(8,2)3/h5,8-9H,1-4H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： JQXVANPOEWQXFV-BDAKNGLRSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NN(C)C=2C)C1(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227674-52-2)

Rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227674-52-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, making it a promising candidate for various biological applications.

The nomenclature of this compound provides a detailed insight into its structural features. The term Rac-(1R,3R) indicates the stereochemical configuration of the cyclopropane ring, while 3-(1,5-dimethyl-1H-pyrazol-4-yl) describes the substituent attached to the third carbon of the cyclopropane moiety. The presence of 2,2-dimethylcyclopropane-1-carboxylic acid in its name highlights the carboxylic acid functional group at the first carbon of the cyclopropane ring. This unique structural arrangement contributes to the compound's distinct chemical properties and potential biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of stereoisomers in drug design. The stereochemistry of Rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid plays a crucial role in determining its biological efficacy and pharmacokinetic profile. Studies have shown that subtle changes in stereochemical configuration can significantly alter the interaction of a molecule with biological targets, making it essential to carefully select and optimize stereoisomers for therapeutic applications.

The pyrazole moiety present in this compound is another key feature that contributes to its potential biological activity. Pyrazole derivatives are well-known for their diverse pharmacological properties and have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The dimethyl substitution on the pyrazole ring further enhances its chemical stability and bioavailability, making it an attractive scaffold for drug development.

Recent research has demonstrated that compounds containing cyclopropane rings exhibit unique pharmacological properties due to the strain imposed by the three-membered ring structure. This strain can lead to increased reactivity and binding affinity towards biological targets. In the case of rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, the combination of the cyclopropane ring with the pyrazole substituent creates a molecule with high potential for biological activity.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The unique structural features of rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid make it a valuable tool for researchers exploring new drug targets and mechanisms of action. For instance, studies have suggested that this compound may interact with specific enzymes or receptors involved in disease pathways, potentially leading to the development of new treatments for various conditions.

The synthesis of this compound presents several challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce high-purity samples suitable for biological testing. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired stereochemical configuration with high efficiency. These advancements have opened up new possibilities for exploring the therapeutic potential of this compound.

In conclusion, rac-(1R,3R)-3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227674-52-2) is a fascinating organic molecule with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into new therapeutic applications. As research in this field continues to evolve, compounds like this one are likely to play a crucial role in the development of novel treatments for various diseases.